Cas no 431068-41-6 (3-(4-ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 431068-41-6
• CID: 4651335
• Update Time: 2025-10-12

3-(4-ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-ethoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

3-(4-Ethoxy-3-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 431068-41-6, commonly referred to as 3-(4-Ethoxy-3-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyrazole ring system, which serves as a versatile scaffold for various functional groups. The presence of an ethoxy group and a methyl substituent on the aromatic ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. The pyrazole core is known for its ability to interact with various biological targets, such as protein kinases and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against COX-2 enzymes, making it a promising candidate for treating chronic inflammatory diseases.

In addition to its medicinal applications, 3-(4-Ethoxy-3-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carbaldehyde has also been explored for its role in materials science. Researchers have investigated its use as a precursor for synthesizing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The aldehyde group present in the molecule facilitates cross-coupling reactions, enabling the creation of complex molecular architectures with tailored electronic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its preparation is the formation of the pyrazole ring through a condensation reaction between an aldehyde and an amine derivative. This process is often optimized using microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. Preliminary toxicity studies indicate that it exhibits low acute toxicity to aquatic organisms, suggesting that it may be suitable for use in eco-friendly applications. However, further research is required to fully assess its long-term environmental effects.

In conclusion, 3-(4-Ethoxy-3-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carbaldehyde represents a versatile and promising molecule with applications spanning multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations across medicinal chemistry and materials science.